1-(2-(3-methoxyphenyl)-2-oxoethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[2-(3-methoxyphenyl)-2-oxoethyl]-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H18N4O4/c1-30-17-7-2-6-16(11-17)19(27)14-25-18-8-4-10-24-20(18)21(28)26(22(25)29)13-15-5-3-9-23-12-15/h2-12H,13-14H2,1H3
• InChI Key: IHNWOENICMUOEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)CN2C3=C(C(=O)N(C2=O)CC4=CN=CC=C4)N=CC=C3
• Molecular Formula: C22H18N4O4
• Molecular Weight: 402.4 g/mol

Description

1-(2-(3-methoxyphenyl)-2-oxoethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H18N4O4 and its molecular weight is 402.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Novel methods for synthesizing heterocycles like chromeno[2,3-d]pyrimidine-2,4(3H)-diones, which share a structural resemblance to the specified compound, have been explored. These techniques include refluxing equimolar mixtures of reagents in acetic acid, showcasing the compound's potential for diverse synthetic accessibility (Osyanin et al., 2014).
• Green Chemistry Approaches : Research into dihydrofuropyrido[2,3-d]pyrimidines via pyridinium ylides demonstrates the compound's amenability to green synthesis methods, highlighting its environmental and sustainability applications (Ahadi et al., 2014).

Potential Biological Activities

• Antimicrobial and Anticancer Properties : Pyrimidine derivatives, closely related to the query compound, have shown significant antibacterial and anticancer activities. These compounds' synthesis and biological evaluation underline their potential as leads for developing new therapeutic agents (Aremu et al., 2017).
• Antibacterial and Antifungal Activities : The synthesis of new Schiff bases from pyridopyrimidine derivatives has been reported to exhibit notable antibacterial and antifungal properties. These findings suggest the compound's utility in addressing infectious diseases (Alwan et al., 2014).

Material Science and Engineering Applications

• Electron Transport Layer in Solar Cells : Conjugated polyelectrolytes with pyrrolo[3,4-c]pyrrole-1,4-dione units have been investigated for their use as electron transport layers in polymer solar cells. This research indicates the compound's potential application in improving the efficiency of renewable energy technologies (Hu et al., 2015).